Cas no 861438-77-9 (4-Quinolinecarboxylic acid, 8-fluoro-3-methyl-2-phenyl-)

• Product Name: 4-Quinolinecarboxylic acid, 8-fluoro-3-methyl-2-phenyl-
• CAS No: 861438-77-9
• MF: C₁₇H₁₂FNO₂
• MW: 281.281087875366
• CID: 1844097
• PubChem ID: 45157374
• Update Time: 2025-10-28

4-Quinolinecarboxylic acid, 8-fluoro-3-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylic acid, 8-fluoro-3-methyl-2-phenyl-
• MIALMKKFAWAHGB-UHFFFAOYSA-N
• 8-FLUORO-3-METHYL-2-PHENYLQUINOLINE-4-CARBOXYLICACID
• AKOS017552997
• SCHEMBL4228780
• SB69408
• 8-FLUORO-3-METHYL-2-PHENYLQUINOLINE-4-CARBOXYLIC ACID
• 861438-77-9

• Inchi： 1S/C17H12FNO2/c1-10-14(17(20)21)12-8-5-9-13(18)16(12)19-15(10)11-6-3-2-4-7-11/h2-9H,1H3,(H,20,21)
• InChI Key： MIALMKKFAWAHGB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1N=C(C1C=CC=CC=1)C(C)=C2C(=O)O

Computed Properties

• Exact Mass: 281.08520679g/mol
• Monoisotopic Mass: 281.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 50.2Ų

Additional information on 4-Quinolinecarboxylic acid, 8-fluoro-3-methyl-2-phenyl-

Introduction to 4-Quinolinecarboxylic acid, 8-fluoro-3-methyl-2-phenyl- (CAS No. 861438-77-9)

4-Quinolinecarboxylic acid, 8-fluoro-3-methyl-2-phenyl-, identified by the Chemical Abstracts Service Number (CAS No.) 861438-77-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their broad spectrum of biological activities and utility in drug development. The structural features of this molecule, particularly its fluorinated and phenyl-substituted quinoline backbone, contribute to its unique chemical properties and potential therapeutic applications.

The molecular structure of 4-Quinolinecarboxylic acid, 8-fluoro-3-methyl-2-phenyl encompasses a quinoline core substituted with a carboxylic acid group at the 4-position, a fluoro group at the 8-position, a methyl group at the 3-position, and a phenyl group at the 2-position. This specific arrangement of functional groups imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for designing novel bioactive compounds. The presence of the fluoro group, in particular, is well-documented for its ability to modulate metabolic stability, binding affinity, and overall pharmacological activity in drug molecules.

In recent years, there has been growing interest in quinoline derivatives due to their demonstrated efficacy against various diseases, including infectious diseases and cancer. The fluorine atom in 4-Quinolinecarboxylic acid, 8-fluoro-3-methyl-2-phenyl enhances the lipophilicity of the molecule, which can improve its membrane permeability and cellular uptake. This property is particularly advantageous in drug design, as it can enhance the bioavailability and therapeutic efficacy of the compound. Furthermore, the phenyl ring at the 2-position introduces additional hydrophobic interactions, which can stabilize the molecule's structure and improve its binding to biological targets.

One of the most compelling aspects of this compound is its potential application in antiviral and anticancer therapies. Quinoline derivatives have a long history of use in treating malaria, but recent studies have expanded their scope to include other infectious diseases and oncological conditions. The structural motifs present in 4-Quinolinecarboxylic acid, 8-fluoro-3-methyl-2-phenyl resemble those of known antiviral agents that target viral proteases and polymerases. By leveraging these structural similarities, researchers have been able to design molecules that exhibit potent inhibitory effects against various viruses.

Moreover, the carboxylic acid group at the 4-position provides a site for further functionalization, allowing chemists to modify the molecule's properties as needed for specific applications. This versatility makes 4-Quinolinecarboxylic acid, 8-fluoro-3-methyl-2-phenyl a valuable intermediate in synthetic chemistry and an attractive candidate for drug discovery programs. The ability to tailor its structure while retaining its core pharmacophore offers a strategic advantage in developing novel therapeutics.

Recent advancements in computational chemistry have further enhanced our understanding of how structural modifications influence biological activity. Molecular modeling studies have shown that the fluorine atom in 4-Quinolinecarboxylic acid, 8-fluoro-3-methyl-2-phenyl can interact with specific amino acid residues in protein targets, thereby modulating binding affinity. Similarly, the phenyl ring can engage in π-stacking interactions with aromatic residues in biological macromolecules. These insights have guided researchers in optimizing the compound's structure for improved pharmacological properties.

The synthesis of 4-Quinolinecarboxylic acid, 8-fluoro-3-methyl-2-phenyl involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by fluorination and methylation reactions. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for industrial applications. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability during production.

In clinical research settings,4 Quinolinecarboxylic acid, 8-fluoro, 3-methyl, 2 phenyl, has been investigated for its potential therapeutic effects against various diseases. Preclinical studies have demonstrated its efficacy in inhibiting viral replication and tumor growth in cell culture models. These findings have spurred interest in conducting further studies to evaluate its safety and efficacy in animal models and human trials. The compound's unique structural features make it a promising candidate for developing new treatments that address unmet medical needs.

The future direction of research on 4 Quinolinecarboxylic Acid, 8 Fluoro, 3 Methyl, 2 Phenyl is likely to focus on optimizing its pharmacokinetic properties and exploring new therapeutic applications. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD), researchers aim to identify new molecular targets and develop more effective derivatives. Collaborative efforts between academia and industry are essential to accelerate these developments and bring new treatments to patients more quickly.

In conclusion,4 Quinolinecarboxylic Acid, 8 Fluoro, 3 Methyl, 2 Phenyl, CAS No. 861438779, represents an exciting advancement in pharmaceutical chemistry with significant potential for therapeutic applications. Its unique structural features combined with recent scientific discoveries make it a compelling candidate for further research and development. As our understanding of its biological activities grows，so too does its promise as a tool for addressing some of today's most pressing medical challenges.